Cas no 2228824-86-8 (1-(2,3-dihydro-1H-inden-2-yl)propan-2-ol)

• Product Name: 1-(2,3-dihydro-1H-inden-2-yl)propan-2-ol
• CAS No: 2228824-86-8
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 6200638
• PubChem ID: 163761249
• Update Time: 2025-10-18

1-(2,3-dihydro-1H-inden-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1H-inden-2-yl)propan-2-ol
• EN300-1739081
• 2228824-86-8

• Inchi： 1S/C12H16O/c1-9(13)6-10-7-11-4-2-3-5-12(11)8-10/h2-5,9-10,13H,6-8H2,1H3
• InChI Key： LYJJDONJEKXHHR-UHFFFAOYSA-N
• SMILES： OC(C)CC1CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 176.120115130g/mol
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2,3-dihydro-1H-inden-2-yl)propan-2-ol

1-(2,3-Dihydro-1H-inden-2-yl)propan-2-ol: A Comprehensive Overview

The compound with CAS No. 2228824-86-8, commonly referred to as 1-(2,3-dihydro-1H-inden-2-yl)propan-2-ol, is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a dihydroindenyl group with a secondary alcohol functional group. The dihydroindenyl moiety, derived from indene, contributes to the molecule's aromaticity and stability, while the propan-2-ol group introduces hydrophilic properties, making it suitable for a wide range of applications.

Recent studies have highlighted the potential of 1-(2,3-dihydro-1H-inden-2-yl)propan-2-ol in drug discovery and development. Its structural features make it an ideal candidate for use as a building block in the synthesis of complex bioactive molecules. Researchers have explored its ability to act as a chiral auxiliary in asymmetric synthesis, enabling the formation of enantiomerically enriched compounds. This property is particularly valuable in the pharmaceutical industry, where the stereochemistry of molecules plays a critical role in their efficacy and safety.

In addition to its role in drug development, 1-(2,3-dihydro-1H-inden-2-yl)propan-2-ol has found applications in materials science. Its aromaticity and hydrophilic properties make it a promising candidate for use in the development of novel polymers and coatings. Recent research has demonstrated its ability to enhance the mechanical and thermal stability of polymer systems when incorporated as a monomer or additive. This opens up new possibilities for its use in high-performance materials for aerospace, automotive, and electronic industries.

The synthesis of 1-(2,3-dihydro-1H-inden-2-yl)propan-2-ol has been optimized through various methodologies over the years. One common approach involves the catalytic hydrogenation of indene derivatives followed by hydroxylation or oxidation steps to introduce the alcohol functionality. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation. These improvements have made the compound more accessible for large-scale applications.

From a structural perspective, 1-(2,3-dihydro-1H-indenyl) groups are known for their stability due to conjugation within the dihydroindene framework. This stability is further enhanced by the presence of the propanol group, which not only contributes to solubility but also serves as a reactive site for further functionalization. The molecule's ability to undergo various chemical transformations makes it a valuable intermediate in organic synthesis.

Moreover, 1-(2,3-dihydroindene) derivatives have been studied extensively for their electronic properties. These properties are influenced by the conjugated system within the dihydroindene ring, which can be tuned through substitution or modification of adjacent groups. Such tunability is advantageous in applications ranging from optoelectronics to sensors.

In conclusion, 1-(2,3-dihydroindene-propanol) stands out as a multifaceted compound with significant potential across diverse scientific domains. Its unique combination of structural features and functional properties positions it as a key player in modern chemistry research. As ongoing studies continue to uncover new applications and optimize synthetic routes, this compound is poised to make even greater contributions to scientific advancement.